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Compound of Interest

Compound Name: (5-Fluoro-2-iodophenyl)methanol

Cat. No.: B151814 Get Quote

An In-depth Technical Guide to Sourcing and Utilizing (5-Fluoro-2-iodophenyl)methanol for

Researchers and Drug Development Professionals

Introduction
(5-Fluoro-2-iodophenyl)methanol is a key building block in medicinal chemistry and drug

discovery. Its unique substitution pattern, featuring both a fluorine and an iodine atom on the

phenyl ring, offers a versatile platform for the synthesis of complex molecules with potential

therapeutic applications. The fluorine atom can enhance metabolic stability, binding affinity, and

other pharmacokinetic properties of a drug candidate.[1] The iodine atom serves as a reactive

handle for various cross-coupling reactions, enabling the introduction of diverse functional

groups. This guide provides a comprehensive overview of the commercial suppliers of (5-
Fluoro-2-iodophenyl)methanol, quality control considerations, and its applications in

research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (5-Fluoro-2-iodophenyl)methanol
is presented below. It is important to note that two CAS numbers, 877264-43-2 and 438050-27-

2, are often used for this compound and its isomer, (2-Fluoro-5-iodophenyl)methanol.[2][3][4]

Researchers should verify the specific isomer required for their application.
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Property Value Source

Molecular Formula C₇H₆FIO [4][5]

Molecular Weight 252.02 g/mol [4][5]

CAS Number 877264-43-2 or 438050-27-2 [2][3]

Appearance Solid or liquid [6]

Purity Typically >98% [6][7]

Storage Conditions
2-8°C, keep in a dark place,

sealed in dry conditions
[5][6]

Commercial Suppliers and Specifications
Several chemical suppliers offer (5-Fluoro-2-iodophenyl)methanol. The table below provides

a non-exhaustive list of potential vendors and typical product specifications. It is crucial to

request a certificate of analysis (CoA) from the supplier to confirm the purity and identity of the

purchased material.

Supplier Product Name(s) CAS Number Purity/Specification

J&K Scientific
(5-Fluoro-2-

iodophenyl)methanol
877264-43-2 Not specified

BLD Pharm
(5-Fluoro-2-

iodophenyl)methanol
877264-43-2

Purity/Specification

available

Sigma-Aldrich
(2-Fluoro-6-

iodophenyl)methanol
911825-94-0 98%

AstaTech, Inc.
(5-Fluoro-2-

iodophenyl)methanol
Not specified SDS available

SynQuest

Laboratories

2-Fluoro-5-iodobenzyl

alcohol
438050-27-2 Not specified

Quality Control and Analytical Methodology
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Ensuring the quality of starting materials is paramount in research and drug development. The

following workflow outlines the key steps for the quality control of commercially supplied (5-
Fluoro-2-iodophenyl)methanol.
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Initial Checks

Analytical Verification

Decision

Outcome

Review Safety Data Sheet (SDS)

Request and Review Certificate of Analysis (CoA)

¹H and ¹³C NMR Spectroscopy

HPLC or UPLC for Purity Assessment

LC-MS for Molecular Weight Confirmation

Meets Specifications?

Accept and Use in Experiments

Yes

Reject and Contact Supplier

No

Click to download full resolution via product page

Caption: Quality control workflow for (5-Fluoro-2-iodophenyl)methanol.
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Experimental Protocols:
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small sample (5-10 mg) of (5-Fluoro-2-iodophenyl)methanol in a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra.

Analyze the spectra for characteristic peaks corresponding to the structure of the

molecule. The proton NMR should show signals for the aromatic protons, the benzylic

protons (CH₂OH), and the hydroxyl proton. The carbon NMR will show the expected

number of signals for the aromatic and benzylic carbons.[8]

High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid

Chromatography (UPLC):

Prepare a standard solution of (5-Fluoro-2-iodophenyl)methanol of known

concentration.

Develop a suitable HPLC/UPLC method, including the choice of column, mobile phase,

and detection wavelength. A reverse-phase C18 column is often a good starting point.

Inject the sample and analyze the chromatogram to determine the purity by peak area

percentage.[9]

Liquid Chromatography-Mass Spectrometry (LC-MS):

Utilize an LC-MS system to confirm the molecular weight of the compound.

The mass spectrum should show a prominent peak corresponding to the molecular ion

[M+H]⁺ or other relevant adducts.[5]

Applications in Research and Drug Development
The dual functionality of (5-Fluoro-2-iodophenyl)methanol makes it a valuable intermediate in

the synthesis of novel compounds.
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Chemical Transformations Resulting Scaffolds Final Applications

(5-Fluoro-2-iodophenyl)methanol

Oxidation to Aldehyde/Carboxylic Acid

Cross-Coupling Reactions at Iodine Position

Fluorinated Heterocycles

Fluorinated Biaryls

Drug Candidates

PET Ligands

Click to download full resolution via product page

Caption: Synthetic utility of (5-Fluoro-2-iodophenyl)methanol.

The presence of fluorine can significantly impact the properties of a drug molecule.[1]

Fluorine's high electronegativity can alter the acidity of nearby functional groups and influence

non-covalent interactions with biological targets.[1] Furthermore, the carbon-fluorine bond is

very strong, which can block sites of metabolism and improve the pharmacokinetic profile of a

compound.[1] The iodo group is a versatile handle for introducing molecular diversity through

reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling. This allows for

the efficient construction of complex molecular architectures from this simple starting material.

Safe Handling and Storage
(5-Fluoro-2-iodophenyl)methanol, like many halogenated organic compounds, requires

careful handling.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling this chemical.[10][11]

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any

dust or vapors.[10][12]

Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place, as

recommended by suppliers.[5][6] The recommended storage temperature is often between
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2-8°C.[5][6]

Spills: In case of a spill, follow the procedures outlined in the Safety Data Sheet (SDS).[10]

Conclusion
(5-Fluoro-2-iodophenyl)methanol is a readily available and highly versatile building block for

chemical synthesis, particularly in the field of drug discovery. By carefully selecting a reputable

supplier, performing rigorous quality control, and adhering to safe handling practices,

researchers can effectively utilize this compound to advance their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.pharmacyjournal.org/archives/2025/vol7issue2/PartB/7-2-19-656.pdf
https://www.jk-sci.com/products/ts246cs-0037691
https://synquestlabs.com/ProductV2/ProductDetail/82687
https://synquestlabs.com/ProductV2/ProductDetail/82687
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-iodobenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-iodobenzyl-alcohol
https://www.bldpharm.com/products/877264-43-2.html
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h9998ed5b
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah98abf303
https://pdfs.semanticscholar.org/0521/9ef31206d016df4bc4d27b5ef4ab507646fe.pdf
https://pharmacyce.unm.edu/nuclear_program/freelessonfiles/vol14lesson3.pdf
https://downloads.ossila.com/msds/bis4-fluorophenylmethanol.pdf
https://purosolv.com/how-to-properly-store-pharma-grade-methanol-for-long-term-use/
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/safety-summaries/methanol.pdf
https://www.benchchem.com/product/b151814#commercial-suppliers-of-5-fluoro-2-iodophenyl-methanol
https://www.benchchem.com/product/b151814#commercial-suppliers-of-5-fluoro-2-iodophenyl-methanol
https://www.benchchem.com/product/b151814#commercial-suppliers-of-5-fluoro-2-iodophenyl-methanol
https://www.benchchem.com/product/b151814#commercial-suppliers-of-5-fluoro-2-iodophenyl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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